Cas no 68761-08-0 (Propanedinitrile, (1-phenylbutylidene)-)
68761-08-0 structure
Product Name:Propanedinitrile, (1-phenylbutylidene)-
CAS No:68761-08-0
MF:C13H12N2
MW:196.247782707214
CID:392616
PubChem ID:4153447
Update Time:2025-04-19
Propanedinitrile, (1-phenylbutylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile, (1-phenylbutylidene)-
- 2-(1-phenylbutylidene)propanedinitrile
- ALPHA-PROPYLBENZYLIDENEMALONONITRILE
- DTXSID20399988
- 2-(1-Phenylbutylidene)malononitrile
- 68761-08-0
- AKOS024335589
-
- Inchi: 1S/C13H12N2/c1-2-6-13(12(9-14)10-15)11-7-4-3-5-8-11/h3-5,7-8H,2,6H2,1H3
- InChI Key: JALGCHVDKVHJID-UHFFFAOYSA-N
- SMILES: N#C/C(/C#N)=C(/C1C=CC=CC=1)\CCC
Computed Properties
- Exact Mass: 196.10016
- Monoisotopic Mass: 196.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
Propanedinitrile, (1-phenylbutylidene)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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